Cas no 1804265-17-5 (7-Bromo-6-difluoromethyl-1H-benzimidazole)

• Product Name: 7-Bromo-6-difluoromethyl-1H-benzimidazole
• CAS No: 1804265-17-5
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4816053
• Update Time: 2025-11-02

7-Bromo-6-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H5BrF2N2/c9-6-4(8(10)11)1-2-5-7(6)13-3-12-5/h1-3,8H,(H,12,13)
• InChI Key： ORDOXTVBWPFXAY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7

Additional information on 7-Bromo-6-difluoromethyl-1H-benzimidazole

7-Bromo-6-difluoromethyl-1H-benzimidazole (CAS 1804265-17-5): A Versatile Building Block in Modern Pharmaceutical Chemistry

In the dynamic field of pharmaceutical chemistry, 7-Bromo-6-difluoromethyl-1H-benzimidazole (CAS 1804265-17-5) has emerged as a crucial heterocyclic compound with significant potential in drug discovery and development. This benzimidazole derivative combines unique structural features that make it particularly valuable for medicinal chemistry applications, especially in the design of kinase inhibitors and anticancer agents.

The molecular structure of 7-Bromo-6-difluoromethyl-1H-benzimidazole features a bromine substituent at the 7-position and a difluoromethyl group at the 6-position of the benzimidazole core. This specific substitution pattern contributes to its enhanced electronic properties and bioavailability, making it an attractive scaffold for pharmaceutical researchers. The compound's molecular weight of 247.03 g/mol and its balanced lipophilicity profile allow for optimal membrane permeability, a critical factor in drug design.

Recent studies highlight the growing importance of fluorinated benzimidazole derivatives in addressing current challenges in targeted cancer therapy. The difluoromethyl group in 7-Bromo-6-difluoromethyl-1H-benzimidazole serves multiple purposes: it enhances metabolic stability, improves binding affinity to biological targets, and can participate in hydrogen bonding interactions with protein residues. These properties align perfectly with the pharmaceutical industry's focus on developing next-generation small molecule drugs with improved efficacy and safety profiles.

The synthetic versatility of 7-Bromo-6-difluoromethyl-1H-benzimidazole (CAS 1804265-17-5) makes it particularly valuable for structure-activity relationship (SAR) studies. Researchers can readily modify this scaffold through various cross-coupling reactions, leveraging the reactive bromine atom for further functionalization. This adaptability has led to its increasing use in the development of protein kinase inhibitors, particularly those targeting tyrosine kinases associated with various cancers and inflammatory diseases.

In the context of current pharmaceutical trends, 7-Bromo-6-difluoromethyl-1H-benzimidazole addresses several key industry needs. First, the incorporation of fluorine atoms aligns with the growing preference for fluorinated pharmaceuticals, which currently account for about 20-25% of all approved drugs. Second, the benzimidazole core is a privileged structure in medicinal chemistry, known for its ability to interact with diverse biological targets. These factors combine to make this compound particularly relevant for researchers working on personalized medicine approaches.

The application potential of 7-Bromo-6-difluoromethyl-1H-benzimidazole extends beyond oncology. Recent patent literature reveals its utility in developing compounds for neurodegenerative disorders, where modulation of specific kinase pathways shows promise. Additionally, its structural features make it suitable for creating allosteric modulators of various receptors, offering potential applications in CNS drug discovery and metabolic disease research.

From a synthetic chemistry perspective, the preparation of 7-Bromo-6-difluoromethyl-1H-benzimidazole typically involves multi-step procedures starting from appropriately substituted phenylenediamine derivatives. The introduction of the difluoromethyl group often employs specialized fluorinating reagents, while the bromination step can be achieved through various methods depending on the desired selectivity. These synthetic challenges have spurred innovation in organofluorine chemistry methodologies.

The commercial availability of 7-Bromo-6-difluoromethyl-1H-benzimidazole (CAS 1804265-17-5) has significantly increased in recent years, reflecting its growing importance in drug discovery. Suppliers typically offer this compound with high purity (>97%) suitable for medicinal chemistry applications. Proper handling requires standard laboratory precautions, and the material should be stored under inert atmosphere at low temperatures to maintain stability.

Looking forward, the unique properties of 7-Bromo-6-difluoromethyl-1H-benzimidazole position it as a key player in addressing several emerging challenges in pharmaceutical development. Its potential in creating selective kinase inhibitors aligns with the industry's move toward more targeted therapies with reduced side effects. Furthermore, its fluorine-containing structure makes it valuable for PET tracer development, an area experiencing rapid growth in diagnostic applications.

For researchers considering 7-Bromo-6-difluoromethyl-1H-benzimidazole for their projects, several practical considerations emerge. The compound's moderate solubility in common organic solvents facilitates various chemical transformations, while its stability under standard reaction conditions allows for diverse synthetic manipulations. Recent publications demonstrate successful applications in Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and other transition metal-catalyzed reactions.

The scientific community continues to explore new applications for 7-Bromo-6-difluoromethyl-1H-benzimidazole (CAS 1804265-17-5), with recent studies investigating its potential in antibacterial agents and antiviral compounds. The COVID-19 pandemic has particularly highlighted the need for novel broad-spectrum antiviral scaffolds, and the benzimidazole core has shown promise in this area. This expanded potential further increases the compound's value to medicinal chemists.

In conclusion, 7-Bromo-6-difluoromethyl-1H-benzimidazole represents a versatile and valuable building block in modern pharmaceutical research. Its unique combination of a bromine substituent and difluoromethyl group on the benzimidazole scaffold provides multiple opportunities for structural modification and biological activity optimization. As the pharmaceutical industry continues to emphasize targeted therapies and precision medicine, compounds like 7-Bromo-6-difluoromethyl-1H-benzimidazole will undoubtedly play an increasingly important role in drug discovery pipelines worldwide.